Cas no 138772-01-7 (Eugenol rutinoside)

Eugenol rutinoside is a glycosidic derivative of eugenol, where the phenolic hydroxyl group is conjugated with the disaccharide rutinose. This modification enhances the compound's solubility and stability compared to free eugenol, making it more suitable for applications requiring controlled release or improved bioavailability. The presence of the rutinoside moiety may also influence its biological activity, potentially offering modified antioxidant, antimicrobial, or anti-inflammatory properties. Its glycosidic structure allows for targeted enzymatic hydrolysis, enabling site-specific activation in biological systems. This compound is of interest in pharmaceutical, cosmetic, and food industries for its potential as a functional ingredient with tunable release kinetics and enhanced physicochemical properties.
Eugenol rutinoside structure
Eugenol rutinoside structure
Product Name:Eugenol rutinoside
CAS No:138772-01-7
MF:C22H32O11
MW:472.482888221741
CID:837515
PubChem ID:15101911
Update Time:2025-05-28

Eugenol rutinoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, 2-methoxy-4-(2-propenyl)phenyl 6-O-(6-deoxy-a-L-mannopyranosyl)-
    • Eugenol rutinoside
    • Eugenyl β-rutinoside
    • [ "Eugenyl β-rutinoside" ]
    • AKOS032948226
    • (2S,3R,4R,5R,6R)-2-methyl-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-methoxy-4-prop-2-enylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
    • 138772-01-7
    • HY-N3880
    • -D-Glucopyranoside, 2-methoxy-4-(2-propenyl)phenyl 6-O-(6-deoxy--L-mannopyranosyl)-
    • FS-10322
    • D85083
    • CS-0024395
    • (2S,3R,4R,5R,6R)-2-METHYL-6-{[(2R,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]OXAN-2-YL]METHOXY}OXANE-3,4,5-TRIOL
    • DA-73248
    • Inchi: 1S/C22H32O11/c1-4-5-11-6-7-12(13(8-11)29-3)32-22-20(28)18(26)16(24)14(33-22)9-30-21-19(27)17(25)15(23)10(2)31-21/h4,6-8,10,14-28H,1,5,9H2,2-3H3/t10-,14+,15-,16+,17+,18-,19+,20+,21+,22+/m0/s1
    • InChI Key: KNUPPNGCEAQRSV-XCPHWCDESA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C=CC(CC=C)=CC=1OC

Computed Properties

  • Exact Mass: 472.19400
  • Monoisotopic Mass: 472.19446183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 168Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 690.7±55.0 °C at 760 mmHg
  • Flash Point: 371.5±31.5 °C
  • PSA: 167.53000
  • LogP: -1.54580
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Eugenol rutinoside Security Information

Eugenol rutinoside Pricemore >>

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